Cas no 70971-70-9 (1H-Pyrrole, 1-(4-methylbenzoyl)-)

• Product Name: 1H-Pyrrole, 1-(4-methylbenzoyl)-
• CAS No: 70971-70-9
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 546320
• PubChem ID: 4350088
• Update Time: 2025-04-19

1H-Pyrrole, 1-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(4-methylbenzoyl)-
• (4-methylphenyl)-pyrrol-1-ylmethanone
• DTXSID10402238
• 70971-70-9

• Inchi： 1S/C12H11NO/c1-10-4-6-11(7-5-10)12(14)13-8-2-3-9-13/h2-9H,1H3
• InChI Key： SLYBRBKRTRHGGB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N1C=CC=C1

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives